Cas no 59669-44-2 (4(1H)-Pyrimidinethione, 6-mercapto-2-methyl-)

• Product Name: 4(1H)-Pyrimidinethione, 6-mercapto-2-methyl-
• CAS No: 59669-44-2
• MF: C₅H₆N₂S₂
• MW: 158.244537830353
• CID: 337776
• PubChem ID: 13223194
• Update Time: 2025-04-19

4(1H)-Pyrimidinethione, 6-mercapto-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinethione, 6-mercapto-2-methyl-
• 2-methyl-4-sulfanyl-1H-pyrimidine-6-thione
• SCHEMBL11740480
• 2-Methyl-6-sulfanylpyrimidine-4(3H)-thione
• 59669-44-2
• DTXSID50529650
• 6-Mercapto-2-methylpyrimidine-4(1H)-thione

• Inchi： 1S/C5H6N2S2/c1-3-6-4(8)2-5(9)7-3/h2H,1H3,(H2,6,7,8,9)
• InChI Key： OUZODHIUYGMGAL-UHFFFAOYSA-N
• SMILES： SC1=CC(NC(C)=N1)=S

Computed Properties

• Exact Mass: 157.99738
• Monoisotopic Mass: 157.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 24.39